Cas no 107-95-9 (β-Alanine)

• Product Name: β-Alanine
• CAS No: 107-95-9
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• MDL: MFCD00008200
• CID: 35461
• PubChem ID: 239
• Update Time: 2025-08-14

β-Alanine Chemical and Physical Properties

Names and Identifiers

• 3-Aminopropanoic acid
• b-Alanine,(3-Aminopropionic acid)
• 3-aminopropionic acid
• H-BAla-OH
• H-beta-Ala-OH~3-Aminopropionic acid
• β-Alanine-14C
• beta-aminopropionic acid
• β-Alanine
• beta-Alanine
• b-Alanine(Technical)
• Beta Alanine
• BETA-ALANINE (RG)
• BETA-ALANINE(P)
• H-β-Ala-OH
• H-β-L-Ala-OH
• L-Tyrosine
• β-Ala
• Abufene
• -Alaine
• Analine
• BETA-ALA
• NSC 7603
• B-ALANINE
• FEMA 3252
• á-alanine
• SS-ALAINE
• β-丙氨酸
• H-beta-Ala-OH
• 2-Carboxyethylamine
• .beta.-Alanine
• Alanine, beta-
• Propanoic acid, 3-amino-
• 3-Aminopropionsaeure
• beta-Aminopropionsaeure
• omega-Aminopropionic acid
• 3-Aminopropanoate
• FEMA No. 3252
• 3-amino-propionic acid
• beta-Alaine
• .beta.-Aminopropionic acid
• 11P2JDE17B
• bAla

• MDL： MFCD00008200
• Inchi： 1S/C3H7NO2/c4-2-1-3(5)6/h1-2,4H2,(H,5,6)
• InChI Key： UCMIRNVEIXFBKS-UHFFFAOYSA-N
• SMILES： NCCC(=O)O
• BRN： 906793

Computed Properties

• Exact Mass: 89.04770
• Monoisotopic Mass: 89.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Colorless crystals.
• Density: 1.437
• Melting Point: 202 °C (dec.) (lit.)
• Boiling Point: 237.1±23.0°C at 760 mmHg
• Flash Point: 204-206°C
• Refractive Index: 1.4650 (estimate)
• PH: 6.0-7.5
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water(550g/L). Slightly soluble in alcohol. Insoluble in ether and acetone.
• Stability/Shelf Life: Stable. Keep dry.
• PSA: 63.32000
• LogP: 0.12010
• pka: 3.55(at 25℃)
• Decomposition: 204-206 ºC
• FEMA: 3252
• Merck: 205
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether and acetone. Slightly sweet.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

β-Alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：UA2369200
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients